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Introduction

Galactonic acid, a sugar acid derived from the oxidation of galactose, is a molecule of
significant interest in various scientific disciplines, including biochemistry, food science, and
pharmaceutical development. As a key metabolite in galactose metabolism, its physicochemical
properties are fundamental to understanding its biological role, stability, and potential
applications. This technical guide provides a comprehensive overview of the core
physicochemical characteristics of galactonic acid, detailed experimental protocols for their
determination, and visualizations of its chemical behavior and analytical workflows.

Physicochemical Properties of Galactonic Acid

Galactonic acid is a C6 carboxylic acid that exists in equilibrium with its intramolecular esters,
the y- and d-lactones, in aqueous solutions.[1] The stereochemistry of the parent galactose
molecule gives rise to D- and L-isomers of galactonic acid.[2][3] The data presented here
primarily pertains to the more common D-isomer.

Table 1: Quantitative Physicochemical Data for D-
Galactonic Acid
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Property Value Reference(s)
Molecular Formula CeH1207 [21[41[5]
Molecular Weight 196.16 g/mol [2][4]15]
Melting Point 122 - 136 °C [2][6]117]
Boiling Point 673.6 °C (Predicted) [61[7]

Density 1.763 g/cm3 (Predicted) [6][7]

pKa ~3.35-3.6 [41[8]

Water Solubility Freely soluble [41[8]

o ) Slightly soluble in alcohol;
Solubility in Organic Solvents ) [8]
Insoluble in ether.

) ) Mutarotatory: -3.49° to +12.95°
Optical Rotation [a]D [8]
(c=1 g/100 mL, water)

Chemical Structure and Equilibrium

In solution, D-galactonic acid exists in a dynamic equilibrium with its five-membered (y-
lactone) and six-membered (&-lactone) ring structures.[1] This equilibrium is influenced by
factors such as pH and temperature.[1] Under acidic conditions, the formation of the lactones is
favored.[1]
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Caption: Equilibrium between D-galactonic acid and its lactone forms.

Biological Significance

Galactonic acid is a metabolite of galactose.[4][9] In individuals with galactosemia, a genetic
disorder affecting galactose metabolism, alternative pathways lead to the accumulation of
galactitol and galactonic acid.[4] Elevated levels of galactonic acid in urine can serve as a
diagnostic marker for this condition.[4] It is also understood that galactonic acid can enter the
pentose phosphate pathway, a critical metabolic route for the production of NADPH and
nucleotide precursors.[4][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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